Cas no 1249495-90-6 (1-(adamantan-1-yl)ethane-1-sulfonamide)

• Product Name: 1-(adamantan-1-yl)ethane-1-sulfonamide
• CAS No: 1249495-90-6
• MF: C₁₂H₂₁NO₂S
• MW: 243.365642309189
• CID: 5242189
• PubChem ID: 62085637
• Update Time: 2025-11-02

1-(adamantan-1-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(ADAMANTAN-1-YL)ETHANE-1-SULFONAMIDE
• 1-(1-Adamantyl)ethanesulfonamide
• Tricyclo[3.3.1.13,7]decane-1-methanesulfonamide, α-methyl-
• 1-(adamantan-1-yl)ethane-1-sulfonamide

• Inchi： 1S/C12H21NO2S/c1-8(16(13,14)15)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11H,2-7H2,1H3,(H2,13,14,15)
• InChI Key： OZQWIHKBFKWQNB-UHFFFAOYSA-N
• SMILES： S(C(C)C12CC3CC(CC(C3)C1)C2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(adamantan-1-yl)ethane-1-sulfonamide

Comprehensive Overview of 1-(Adamantan-1-yl)ethane-1-sulfonamide (CAS No. 1249495-90-6): Properties, Applications, and Research Insights

1-(Adamantan-1-yl)ethane-1-sulfonamide (CAS No. 1249495-90-6) is a specialized organic compound featuring a unique adamantane backbone coupled with a sulfonamide functional group. This structural combination endows the molecule with remarkable stability, lipophilicity, and potential bioactivity, making it a subject of growing interest in pharmaceutical and materials science research. The adamantane moiety, known for its rigid cage-like structure, enhances the compound’s ability to interact with biological targets, while the sulfonamide group offers versatility in chemical modifications.

Recent studies highlight the compound’s relevance in drug discovery, particularly in targeting enzymes and receptors associated with neurodegenerative diseases and metabolic disorders. Researchers are exploring its potential as a scaffold for kinase inhibitors or antiviral agents, leveraging its adamantane core’s ability to penetrate cell membranes efficiently. Additionally, its thermal stability and solubility profile have sparked investigations into its use in advanced polymer formulations and nanomaterial coatings.

The synthesis of 1-(adamantan-1-yl)ethane-1-sulfonamide typically involves the reaction of 1-adamantylethyl bromide with sulfonating agents, followed by amidation. Purification methods such as column chromatography or recrystallization are critical to achieving high yields and purity, as impurities can significantly impact its performance in downstream applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed for characterization.

From an industrial perspective, the compound’s scalable synthesis and compatibility with green chemistry principles align with the growing demand for sustainable chemical processes. Its potential as a bioisostere for carboxylic acids or other functional groups further broadens its utility in medicinal chemistry. Notably, patent filings related to adamantane derivatives have surged, reflecting their commercial viability in high-value therapeutics.

Emerging trends also link 1249495-90-6 to catalysis and energy storage applications. For instance, its derivatives are being tested as additives in lithium-ion batteries to enhance electrolyte stability. Furthermore, the compound’s photophysical properties are under scrutiny for OLED technology, where adamantane-based materials improve device longevity and efficiency.

Despite its promise, challenges such as cost-effective production and regulatory compliance must be addressed to facilitate broader adoption. Collaborative efforts between academia and industry are essential to unlock the full potential of this versatile molecule. As research progresses, 1-(adamantan-1-yl)ethane-1-sulfonamide is poised to play a pivotal role in next-generation scientific and technological advancements.